Cas no 2308440-33-5 (N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide)

• Product Name: N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide
• CAS No: 2308440-33-5
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6255341
• PubChem ID: 154749603
• Update Time: 2025-06-25

N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2308440-33-5
• N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide
• EN300-26686572
• Z1315061414

• Inchi： 1S/C16H21N3O2/c1-11-8-14(20)13(9-18-11)15(21)19-16(2,10-17)12-6-4-3-5-7-12/h8-9,12H,3-7H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： YAAXAFCGJMHXFK-UHFFFAOYSA-N
• SMILES： O=C(C1C(C=C(C)NC=1)=O)NC(C#N)(C)C1CCCCC1

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82Ų

Additional information on N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide

Introduction to N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide (CAS No: 2308440-33-5)

N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide, identified by its CAS number 2308440-33-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the dihydropyridine class, a structural motif well-known for its diverse biological activities and therapeutic applications. The unique combination of functional groups in its molecular structure positions it as a promising candidate for further investigation in drug discovery and development.

The< strong>N-(1-cyano-1-cyclohexylethyl) moiety introduces a cyano group and a cyclohexyl ethyl chain, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. The< strong>6-methyl-4-oxo-1,4-dihydropyridine core is a well-studied scaffold that has been extensively explored for its potential in treating various diseases, particularly cardiovascular conditions. The presence of the carboxamide group at the 3-position adds another layer of complexity to its pharmacological profile, suggesting possible mechanisms of action that warrant further exploration.

In recent years, there has been growing interest in developing novel dihydropyridine derivatives with enhanced pharmacological properties. These compounds are being investigated for their potential applications in treating conditions such as hypertension, angina pectoris, and other cardiovascular disorders. The< strong>N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide structure represents an innovative approach to modulating the activity of dihydropyridine-based drugs, potentially offering improved efficacy and reduced side effects compared to existing therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the dihydropyridine ring through cyclization reactions and the introduction of the< strong>N-(1-cyano-1-cyclohexylethyl) and carboxamide groups through nucleophilic substitution or condensation reactions. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of synthesis.

Evaluation of the pharmacological properties of N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic benefits. For instance, preliminary data indicate that this compound may exhibit vasodilatory effects similar to those observed with other dihydropyridine derivatives, making it a candidate for further investigation in cardiovascular research.

The< strong>cyanide group in the molecule is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which can influence its binding affinity and selectivity towards biological targets. The cyclohexyl ethyl chain contributes to the compound's lipophilicity, potentially enhancing its ability to cross cell membranes and reach target sites within the body. These structural features collectively contribute to the unique pharmacological profile of N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool in chemical biology research. Its well-defined structure allows researchers to use it as a reference compound for studying enzyme mechanisms and receptor interactions. By understanding how this molecule interacts with biological systems, scientists can gain insights into potential drug targets and develop more effective strategies for disease treatment.

The development of new pharmaceuticals is an ongoing process that requires extensive testing to ensure safety and efficacy. N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide is currently undergoing preclinical studies to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies are crucial for determining whether this compound is suitable for further development into a clinical drug.

The future prospects for N-(1-cyano-1-cyclohexylethyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new insights into dihydropyridine-based drugs, this compound may play a significant role in addressing unmet medical needs. Its development underscores the importance of innovative approaches in pharmaceutical chemistry and highlights the ongoing efforts to improve patient care through advanced drug design.